Cas no 1880213-65-9 (4-[(2-Ethylphenyl)methyl]piperidine)

4-[(2-Ethylphenyl)methyl]piperidine is a substituted piperidine derivative featuring a 2-ethylbenzyl group at the 4-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's piperidine core offers versatility in further functionalization, while the ethylphenyl moiety enhances lipophilicity, potentially improving bioavailability in drug development. Its well-defined molecular architecture ensures consistent reactivity, facilitating precise modifications for target applications. The compound is typically handled under controlled conditions due to its reactive amine functionality, requiring appropriate storage and handling protocols. Its utility in medicinal chemistry stems from its ability to serve as a scaffold for bioactive molecules, particularly in CNS-targeted research.
4-[(2-Ethylphenyl)methyl]piperidine structure
1880213-65-9 structure
Product name:4-[(2-Ethylphenyl)methyl]piperidine
CAS No:1880213-65-9
MF:C14H21N
MW:203.32324385643
CID:5948932
PubChem ID:165661246

4-[(2-Ethylphenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 1880213-65-9
    • 4-[(2-ethylphenyl)methyl]piperidine
    • EN300-1855733
    • 4-[(2-Ethylphenyl)methyl]piperidine
    • Inchi: 1S/C14H21N/c1-2-13-5-3-4-6-14(13)11-12-7-9-15-10-8-12/h3-6,12,15H,2,7-11H2,1H3
    • InChI Key: ZLMZODABJSLEGC-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2C=CC=CC=2CC)CC1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

4-[(2-Ethylphenyl)methyl]piperidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1855733-2.5g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
2.5g
$1089.0 2023-09-18
Enamine
EN300-1855733-5g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
5g
$1614.0 2023-09-18
Enamine
EN300-1855733-10g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
10g
$2393.0 2023-09-18
Enamine
EN300-1855733-5.0g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
5g
$3189.0 2023-06-02
Enamine
EN300-1855733-0.25g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
0.25g
$513.0 2023-09-18
Enamine
EN300-1855733-0.5g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
0.5g
$535.0 2023-09-18
Enamine
EN300-1855733-0.1g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
0.1g
$490.0 2023-09-18
Enamine
EN300-1855733-1.0g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
1g
$1100.0 2023-06-02
Enamine
EN300-1855733-10.0g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
10g
$4729.0 2023-06-02
Enamine
EN300-1855733-0.05g
4-[(2-ethylphenyl)methyl]piperidine
1880213-65-9
0.05g
$468.0 2023-09-18

Additional information on 4-[(2-Ethylphenyl)methyl]piperidine

4-[(2-Ethylphenyl)methyl]piperidine (CAS No. 1880213-65-9): An Overview of a Novel Piperidine Derivative

4-[(2-Ethylphenyl)methyl]piperidine (CAS No. 1880213-65-9) is a novel piperidine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of piperidines, which are six-membered heterocyclic compounds containing a nitrogen atom. The presence of the (2-ethylphenyl)methyl substituent imparts distinct properties to this molecule, making it an interesting subject for both academic research and industrial applications.

The chemical structure of 4-[(2-Ethylphenyl)methyl]piperidine is characterized by a piperidine ring attached to a benzene ring via a methyl group, with an ethyl group substituent on the benzene ring. This configuration provides the molecule with a combination of aromatic and aliphatic functionalities, which can influence its reactivity and biological activity. The synthesis of this compound typically involves multi-step processes, including the formation of the piperidine ring and subsequent functionalization with the desired substituents.

In the realm of pharmaceutical research, 4-[(2-Ethylphenyl)methyl]piperidine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an antagonist for various receptors, particularly those involved in neurological disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. The compound's ability to selectively bind to these receptors without significant side effects makes it a valuable candidate for further investigation.

Beyond its potential as a therapeutic agent, 4-[(2-Ethylphenyl)methyl]piperidine has also been studied for its use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of more complex molecules with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor for the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as aerospace and electronics, where high-performance materials are essential.

The physicochemical properties of 4-[(2-Ethylphenyl)methyl]piperidine have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and behavior in different environments. For instance, NMR spectroscopy has revealed the dynamic nature of the molecule's conformational changes, which can influence its reactivity and binding affinity to biological targets.

In terms of safety and environmental impact, studies have shown that 4-[(2-Ethylphenyl)methyl]piperidine exhibits low toxicity and environmental persistence when used under controlled conditions. However, as with any chemical compound, proper handling and disposal protocols should be followed to ensure safety and minimize environmental impact. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide guidelines for the safe use and disposal of such compounds.

The future prospects for 4-[(2-Ethylphenyl)methyl]piperidine are promising, driven by ongoing research into its potential applications in pharmaceuticals and materials science. Collaborative efforts between academia and industry are expected to accelerate the development of new products based on this compound. Additionally, advances in synthetic chemistry and computational modeling will likely lead to the discovery of novel derivatives with enhanced properties.

In conclusion, 4-[(2-Ethylphenyl)methyl]piperidine (CAS No. 1880213-65-9) is a versatile compound with significant potential in various fields. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As more studies are conducted, it is anticipated that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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